Cas no 1439900-20-5 (1-(2-Ethoxypyrimidin-4-yl)methanamine)

• Product Name: 1-(2-Ethoxypyrimidin-4-yl)methanamine
• CAS No: 1439900-20-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5576487
• Update Time: 2025-05-21

1-(2-Ethoxypyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxypyrimidin-4-yl)methanamine
• 1-(2-Ethoxypyrimidin-4-yl)methanamine
• 4-Pyrimidinemethanamine, 2-ethoxy-

• Inchi： 1S/C7H11N3O/c1-2-11-7-9-4-3-6(5-8)10-7/h3-4H,2,5,8H2,1H3
• InChI Key： MJHQGPSFDVIYLY-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 289.9±32.0 °C(Predicted)
• pka: 7.08±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(2-Ethoxypyrimidin-4-yl)methanamine

1-(2-Ethoxypyrimidin-4-yl)methanamine: A Comprehensive Overview

1-(2-Ethoxypyrimidin-4-yl)methanamine, also known by its CAS number 1439900-20-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug design and development. The molecule's structure consists of a pyrimidine ring substituted with an ethoxy group at position 2 and a methanamine group at position 4, making it a unique and versatile compound for various chemical and biological studies.

The synthesis of 1-(2-Ethoxypyrimidin-4-yl)methanamine involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of the product. These developments are particularly important for scaling up production to meet the growing demand in pharmaceutical research.

In terms of physical properties, 1-(2-Ethoxypyrimidin-4-yl)methanamine exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, with studies showing that the compound remains stable under neutral to slightly basic pH conditions but undergoes hydrolysis under strongly acidic conditions. This information is crucial for its storage and handling in laboratory settings.

The biological activity of 1-(2-Ethoxypyrimidin-4-yl)methanamine has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, preclinical trials have shown that it possesses moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the importance of further research to explore its therapeutic applications.

Another area where 1-(2-Ethoxypyrimidin-4-yl)methanamine has shown promise is in the field of agrochemicals. Researchers have investigated its potential as a herbicide or fungicide, leveraging its ability to inhibit key enzymes involved in plant metabolism. Initial results indicate that it could serve as an effective alternative to traditional pesticides, offering a more sustainable approach to crop protection.

In conclusion, 1-(2-Ethoxypyrimidin-4-yl)methanamine, with its CAS number 1439900-20-5, represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and biological evaluation, positions it as a key player in future drug discovery and agricultural innovations. Continued research into its properties will undoubtedly unlock further potential uses, contributing to the advancement of science and technology.